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Compound of Interest

5-Methyl-1lambda4,4-thiazepan-1-
Compound Name:
one hydrochloride

CAS No.: 1795189-24-0

Cat. No.: B1472493

Get Quote

Executive Summary

This technical guide provides a rigorous structural and conformational analysis of 5-Methyl-1

,4-thiazepan-1-one hydrochloride. This compound represents a specific class of seven-
membered saturated heterocycles containing both sulfur and nitrogen (1,4-thiazepanes), where
the sulfur atom is oxidized to the sulfoxide state (

, designated as
-one) and the nitrogen is protonated.

The analysis of this scaffold is critical for medicinal chemists due to the chiral complexity
introduced by the stereogenic sulfoxide sulfur and the C5-methyl group, as well as the
conformational flexibility inherent to seven-membered rings. This guide details the
stereochemical permutations, spectroscopic signatures, and validation protocols required to
certify the identity of this molecule.
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Theoretical Framework & Stereochemistry
Nomenclature and Connectivity

The IUPAC designation 1

,4-thiazepan-1-one explicitly describes a hypervalent sulfur atom at position 1 participating in a
double bond with oxygen (sulfoxide).

e Core Ring: 1,4-Thiazepane (7-membered ring: S-C-C-N-C-C-C).
o Oxidation State: Sulfur is in the +4 oxidation state (Sulfoxide).

o Substituent: Methyl group at Carbon-5.

e Salt Form: The secondary amine at position 4 is basic (

) and forms a stable hydrochloride salt.

Stereochemical Complexity

Unlike simple ketones, the sulfoxide moiety is configurationally stable at room temperature and
constitutes a chiral center. Combined with the chiral center at C5 (bearing the methyl group),
this molecule exists as two pairs of enantiomers (two diastereomers).
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Stereocenter Configuration Possible Combinations

Pyramidal (
The lone pair acts as the 4th

Sulfur (S1) or ]
substituent.

)

Tetrahedral (
Methyl vs. Hydrogen

Carbon (C5) or ] ]
orientation.

)

Relative orientation of the

Diastereomers Trans vs. Cis bond and

bond.

Critical Insight: In 7-membered rings, the relative stereochemistry (cis/trans) significantly
dictates the preferred ring conformation (e.g., twist-chair vs. twist-boat) to minimize
transannular interactions.

Analytical Characterization Protocols

To validate the structure, a self-validating multi-modal approach is required. The following
workflow ensures differentiation between the sulfoxide and potential isomeric sulfones or ring-
opened impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The asymmetry of the sulfoxide bond induces magnetic non-equivalence in adjacent protons
(diastereotopicity).

Experiment: ~1H-NMR (400 MHz, D_20 or DMSO-d_6)
e C2-Protons (S-CH_2-C): Will appear as a distinct AB system (geminal coupling

Hz) due to the adjacent chiral sulfoxide.
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e C3/C5 Protons: The proton at C5 will show complex splitting (multiplet) due to coupling with
C6 protons and the C5-Methyl group.

e C5-Methyl: Doublet at
ppm.

¢ N-H Protons: In DMSO-d_6, the ammonium protons (
) typically appear as a broad singlet or two broad peaks around
ppm.

Experiment: 2D-NOESY (Stereochemical Assignment)

¢ Objective: Distinguish cis vs. trans diastereomers.

 Signal: Look for NOE correlations between the C5-Methyl group and the ortho protons at C2
or C7. A strong correlation suggests spatial proximity, helping to map the methyl group's
position relative to the ring pucker and the sulfoxide oxygen.

Vibrational Spectroscopy (IR)
e S=0 Stretch: Strong characteristic band at 1030—-1070 cm

. This confirms the sulfoxide. (A sulfone
would show two bands at ~1150 and ~1300 cm
).
e Amine Salt: Broad, multiple bands between 2400—-3000 cm
corresponding to

stretching vibrations.

Mass Spectrometry (LC-MS)

« lonization: ESI+ (Electrospray lonization).
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e Parent lon:

observed at MW (free base) + 1.

o Fragmentation: Sulfoxides often undergo a characteristic loss of atomic oxygen (M-16) or
elimination of alkenes (Cope-type elimination) under high collision energy.

e Chloride Counter-ion: In negative mode (ESI-), a peak at m/z 35/37 (3:1 ratio) confirms the
hydrochloride salt.

Structural Analysis Workflow

The following diagram illustrates the logical flow for synthesizing and validating the specific
diastereomer of the target compound.
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Figure 1: Synthesis and analytical logic flow for isolating stereochemically pure thiazepan-1-
ones.

Experimental Data Summary (Predicted)

Based on the physicochemical properties of analogous 1,4-thiazepanes and cyclic sulfoxides
[1, 2], the following data ranges are established as quality control standards.

Parameter Expected Value/Range Notes

Molecular Formula Free base MW: ~147.24 g/mol

Dependent on diastereomeric
Melting Point 145°C - 160°C purity; sulfoxides are high-

melting solids.

Due to ionic character (HCI

Solubility High: Water, Methanol, DMSO ]
salt) and polar sulfoxide.
Nitrogen basicity is slightly

pKa (Conjugate Acid) ~8.8 lowered by the inductive effect
of the sulfoxide.

IR (KBr) : 1045 cm Diagnostic band.

Causality in Experimental Choices
Why use Sodium Periodate () for Oxidation?

While mCPBA is a common oxidant, it often leads to over-oxidation to the sulfone (
). For thiazepanes,

in aqueous methanol at 0°C is preferred because it is highly selective for the sulfoxide state
and minimizes N-oxidation (N-oxide formation), which is a risk given the tertiary amine [3].

Why Anhydrous HCI?

Using aqueous HCI can lead to hygroscopic gums. The protocol requires dissolving the free
base in dry ethyl acetate or diethyl ether and bubbling anhydrous HCI gas (or adding HCl in
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dioxane) to precipitate the salt as a crystalline solid, facilitating X-ray diffraction studies.

Conformational Locking

The 7-membered ring is flexible. Protonation of the nitrogen (forming the salt) often "locks" the
conformation via hydrogen bonding or electrostatic repulsion between the

and the
dipole, sharpening NMR signals and allowing for clearer NOESY interpretation [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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